Cas no 485320-21-6 (ethyl 5-chlorohex-5-enoate)

• Product Name: ethyl 5-chlorohex-5-enoate
• CAS No: 485320-21-6
• MF: C₈H₁₃ClO₂
• MW: 176.640621900558
• CID: 876347
• Update Time: 2026-04-29

ethyl 5-chlorohex-5-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-chlorohex-5-enoate
• Ethyl 5-chloro-5-hexenoate

• Inchi： InChI=1S/C8H13ClO2/c1-3-11-8(10)6-4-5-7(2)9/h2-6H2,1H3
• InChI Key： FSFRVYOQXYVSAW-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCC(=C)Cl

Computed Properties

• Exact Mass: 176.06000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 26.30000
• LogP: 2.47230

Additional information on ethyl 5-chlorohex-5-enoate

Comprehensive Overview of Ethyl 5-Chlorohex-5-enoate (CAS No. 485320-21-6): Properties, Applications, and Industry Insights

Ethyl 5-chlorohex-5-enoate (CAS No. 485320-21-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a chloroalkene moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₃ClO₂, and reactive functional groups make it valuable for constructing complex molecules, particularly in drug discovery and crop protection formulations.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of ethyl 5-chlorohex-5-enoate through catalytic methods. Researchers are exploring metal-free catalysts and biodegradable solvents to improve the compound's sustainability profile—a key concern for industries addressing ESG (Environmental, Social, and Governance) compliance. The compound's structure-activity relationship (SAR) is also being investigated for potential applications in bioactive molecule design, particularly in modulating enzyme interactions.

From a commercial perspective, 485320-21-6 has seen growing demand in contract manufacturing organizations (CMOs) specializing in custom synthesis. Analytical challenges such as isomeric purity control and storage stability remain active discussion topics in technical forums. Advanced characterization techniques like HPLC-MS and NMR spectroscopy are critical for quality assurance, especially when the compound is used in GMP-compliant production processes.

The compound's physicochemical properties—including its boiling point (~210°C) and solubility profile—make it suitable for diverse reaction conditions. Recent patent literature reveals innovative applications in fragrance chemistry, where modified derivatives of ethyl 5-chlorohex-5-enoate contribute to novel olfactory compounds. This aligns with the personal care industry's push for longer-lasting scent technologies.

Supply chain dynamics for CAS 485320-21-6 reflect broader trends in fine chemicals distribution. With increasing regionalization of chemical manufacturing, buyers frequently search for local suppliers and just-in-time inventory solutions. Technical specifications such as assay percentage (>98% purity) and residual solvent levels are critical procurement parameters that influence pricing tiers in the global market.

Emerging research explores the compound's potential in material science, particularly as a building block for functional polymers. Its α,β-unsaturated ester structure allows participation in click chemistry reactions, enabling the development of smart materials with responsive properties. This intersects with growing interest in self-healing coatings and biomedical device materials.

Regulatory aspects of ethyl 5-chlorohex-5-enoate remain compliant with major chemical inventories (REACH, TSCA), though manufacturers increasingly address PFAS-free and halogen reduction initiatives. Safety data sheets emphasize standard laboratory handling protocols, with particular attention to moisture-sensitive characteristics during storage and transportation.

Future development directions may focus on continuous flow chemistry approaches to produce 485320-21-6, potentially reducing batch-to-batch variability. The compound's role in high-throughput screening libraries also presents opportunities for AI-driven molecular design platforms seeking novel pharmacophores. As analytical technologies advance, expect greater precision in characterizing stereochemical outcomes from reactions employing this versatile intermediate.